Cas no 1233200-52-6 (2-(9,9'-Spirobi[9H-fluoren]-2-yl)-4,6-bis([1,1':3',1''-terphenyl]-5'-yl)-1,3,5-triazine)

• Product Name: 2-(9,9'-Spirobi[9H-fluoren]-2-yl)-4,6-bis([1,1':3',1''-terphenyl]-5'-yl)-1,3,5-triazine
• CAS No: 1233200-52-6
• MF: C₆₄H₄₁N₃
• MW: 852.030455350876
• CID: 1214642
• Update Time: 2023-08-02

2-(9,9'-Spirobi[9H-fluoren]-2-yl)-4,6-bis([1,1':3',1''-terphenyl]-5'-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2-(9,9'-spirobi[9H-fluoren]-2-yl)-4,6-bis([1,1':3',1''-terphenyl]-5'-yl)
• 2-(9,9'-Spirobi[9H-fluoren]-2-yl)-4,6-bis([1,1':3',1''-terphenyl]-5'-yl)-1,3,5-triazine
• 1,3,5-Triazine, 2-(9,9'-spirobi[9H-fluoren]-2-yl)-4,6-bis([1,1':3',1''-terphenyl]-5'-yl)-

• Inchi： 1S/C64H41N3/c1-5-19-42(20-6-1)47-35-48(43-21-7-2-8-22-43)38-51(37-47)62-65-61(66-63(67-62)52-39-49(44-23-9-3-10-24-44)36-50(40-52)45-25-11-4-12-26-45)46-33-34-56-55-29-15-18-32-59(55)64(60(56)41-46)57-30-16-13-27-53(57)54-28-14-17-31-58(54)64/h1-41H
• InChI Key： LXCFSFDAHQLFAC-UHFFFAOYSA-N
• SMILES： N1C(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)C=2)=NC(C2C=C(C3C=CC=CC=3)C=C(C3C=CC=CC=3)C=2)=NC=1C1=CC=C2C3C=CC=CC=3C3(C4C=CC=CC=4C4=CC=CC=C34)C2=C1

Computed Properties

• Exact Mass: 851.330048321 g/mol
• Monoisotopic Mass: 851.330048321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 67
• Rotatable Bond Count: 7
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 38.7
• Molecular Weight: 852.0

Experimental Properties

• Density: 1.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes